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CRITICAL SAFETY & REGULATORY WARNING

This document is intended for historical and informational purposes only. Calcium arsenate is
a highly toxic inorganic arsenic compound.[1][2] Its use as a herbicide or pesticide on turfgrass
is banned or strictly regulated in most countries, including the United States and the United
Kingdom.[3][4] The U.S. Environmental Protection Agency (EPA) began reviewing inorganic
arsenicals in 1978 and cancelled most registrations by 1988 due to their classification as Class
A carcinogens.[1][5] This bulletin details the historical application of calcium arsenate to
explain the scientific and regulatory rationale behind its removal from the market and to
highlight the risks associated with its legacy contamination. DO NOT USE CALCIUM
ARSENATE FOR TURFGRASS MANAGEMENT.

Historical Context & Regulatory Cancellation
Peak Use and Original Purpose

Calcium arsenate, Cas(AsOa)2, is an inorganic salt that was widely produced and used as a
broad-spectrum insecticide, and herbicide from the early 20th century until its regulatory
cancellation.[2][3] In 1942 alone, 38 million kilograms were produced, primarily for cotton crop
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protection.[3] In turfgrass management, it was primarily used for the pre-emergence control of
annual grasses like crabgrass (Digitaria spp.) and annual bluegrass (Poa annua).[1][3]
Products containing calcium arsenate, such as TURF-Cal and Gro-Well Pre-Vent, were
registered for use on golf course turf.[3][5]

Regulatory Action and Rationale

In 1978, the EPA initiated a Special Review of inorganic arsenicals because arsenic was
classified as a human carcinogen.[5] This review concluded that the risks associated with the
use of calcium arsenate outweighed the benefits.[1] Key findings that led to its cancellation
included:

e Human Carcinogenicity: Inorganic arsenic compounds are classified as Class A oncogens,
with sufficient evidence from human epidemiological studies linking exposure to cancers of
the bladder, lungs, skin, kidney, and liver.[1][6][7]

o High Acute Toxicity: Oral exposure to inorganic arsenic can cause severe gastrointestinal
damage, vomiting, diarrhea, and vascular collapse, potentially leading to shock and death.[1]
The probable oral lethal dose is estimated at 5-50 mg/kg.[2]

o Environmental Persistence: Arsenical pesticides are known to be persistent in surface soils.
[5] The residues can bind tightly to the top layer of soil and remain for decades, posing a
long-term exposure risk.[8][9]

» Lack of Economic Alternatives (Initially) vs. Eventual Replacements: While once considered
essential, by the time of the final cancellation, effective and more economical alternatives
had become available, diminishing the argument for its continued use.[5]

Most registrations for inorganic arsenicals, including calcium arsenate for turf use, were
voluntarily cancelled by registrants in 1987 or formally cancelled by the EPA in 1988.[5]

Toxicological Profile and Environmental Fate

The scientific justification for discontinuing the use of calcium arsenate is grounded in its
severe toxicological properties and detrimental environmental impact.

Human Health Toxicology
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Exposure to calcium arsenate can occur via inhalation, ingestion, or dermal contact.

« Carcinogenicity: The primary health concern is its cancer-causing potential.[1] Long-term
exposure to low levels of arsenic in drinking water is linked to an increased risk of various
cancers.[6][10] The EPA's maximum contaminant level (MCL) for arsenic in drinking water is
10 parts per billion (ppb), reflecting its significant risk.[7][11]

o Systemic Effects: Non-cancer effects include skin damage (thickening and discoloration),
circulatory system problems, nausea, decreased intelligence in children, and diabetes.[6][10]

o Mutagenicity & Teratogenicity: Evidence indicates that inorganic arsenicals are mutagenic
(cause genetic mutations) and have teratogenic (cause birth defects) potential.[1]

Environmental Fate and Ecotoxicity

Once applied to turf, calcium arsenate poses a significant and persistent environmental threat.

» Soil Contamination: Arsenic accumulates in the top 2 to 6 inches of soil.[5] High
concentrations can be phytotoxic, inhibiting the growth of new plants.[12] This legacy
contamination is a major issue in former orchards and agricultural lands where arsenicals
were heavily used.[8][9]

o Water Contamination: While calcium arsenate itself has low water solubility, its arsenic
components can transform and leach into groundwater over time, or be carried into surface
waters via runoff, posing a risk to aquatic life and drinking water sources.[4][13]

» Ecotoxicity: Calcium arsenate is rated as moderately toxic to birds and aquatic
invertebrates and slightly toxic to fish.[1] A notable effect mentioned on historical labels was
its capacity to "reduce and inhibit earthworm activity and survival."[3]

Historical Application Protocols (For Informational &
Research Purposes Only)

WARNING: These protocols describe obsolete and hazardous practices. They are provided
solely for academic, historical, and risk assessment contexts. DO NOT attempt to replicate
these procedures.
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Target Weeds and Timing

o Primary Targets: Smooth Crabgrass (Digitaria ischaemum), Large Crabgrass (Digitaria
sanguinalis), Annual Bluegrass (Poa annua), Chickweed (Stellaria media).[4][5]

o Application Timing: As a pre-emergent herbicide, calcium arsenate was applied in early
spring before the germination of target weed seeds. A secondary application in late summer
was sometimes used to control winter annuals like Poa annua.

Historical Formulation and Application Rates

o Formulations: Calcium arsenate was available as wettable powders, dusts, and granular
formulations.[1][5] Later, a flowable liquid suspension was the primary formulation for turf.[1]

o Application Rates: A typical historical application rate for the flowable formulation on turf was
approximately 4.5 Ibs of active ingredient per acre.[1] Application was generally made via
ground boom sprayers.[1] Hand-held spreaders were also used, though products for this
method were eventually suspended.[1]

Required Safety Precautions (Historical Context)

Applicators were exposed to extreme risks. Historical safety recommendations, which are now
considered insufficient, would have included:

o Personal Protective Equipment (PPE): Full-body chemical-resistant clothing, waterproof
gloves, eye protection, and, critically, respiratory protection (dust masks or respirators) to
mitigate inhalation of the highly toxic dust or spray.[1]

e Engineering Controls: Use of enclosed tractor cabs with filtered air supplies was
recommended to reduce exposure during large-scale applications.[5]

o Post-Application Procedures: Strict hygiene practices, including immediate washing of hands
and face after handling, were necessary. Contaminated clothing was to be laundered
separately.[14]

Modern, Safer Alternatives
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Effective and vastly safer pre-emergent herbicides have replaced calcium arsenate for

turfgrass management. Researchers and turf professionals should exclusively use these

modern, approved products.

Feature

Calcium Arsenate
(Obsolete)

Modern Pre-Emergent
Herbicides (e.g.,
Prodiamine, Dithiopyr)

Regulatory Status

Banned/Cancelled for turf

use[5]

Registered and approved by
the EPA

Primary Risk

Class A Human Carcinogen,
high acute toxicity,

environmental persistence[1]

[4]

Low mammalian toxicity, lower
environmental persistence,

specific target action

Mechanism of Action

General metabolic poison

(disrupts cellular respiration)

Mitotic inhibitors (disrupt
root/shoot growth in

germinating seeds)

Environmental Fate

Persists in soil for decades,
potential for groundwater

contamination[8]

Degrade in soil over a period
of weeks to months through

microbial action

Ecotoxicity

Toxic to earthworms and
moderately toxic to aquatic
life[1][3]

Lower toxicity to non-target
organisms when used

according to label directions

Application Safety

Requires extensive,
specialized PPE due to
extreme inhalation/dermal
hazard[1]

Standard PPE (long sleeves,
gloves, eye protection) as per

product label

For non-chemical weed control, strategies include:

o Corn Gluten Meal: A natural pre-emergent that inhibits seed germination.[15][16]

o Cultural Practices: Promoting a dense, healthy turf through proper mowing, fertilization, and

irrigation is the most effective long-term weed control strategy, as it naturally crowds out
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weeds.[17]

e Vinegar (Acetic Acid) or Iron-Based Herbicides: These are post-emergent, non-selective

options for spot treatment.[15][18]

Diagrams
Environmental Hazard Pathway

The following diagram illustrates the process by which calcium arsenate contaminates the

environment, leading to long-term exposure risks.
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Application & Immediate Fate

Calcium Arsenate Application
(Granular/Spray)

PDirect Deposition

Surface Soil Accumulation

Long-Term Environmental Transprt

Soil Persistence
(Binds to soil particles)

Erosion Events

\ A/

Groundwater Leaching
(Slow transformation & transport)

Surface Water Runoff

Exposure & Risk

\

. . . . Human Exposure
Aquatic Ecosystem Contamination Drinking Water Contamination (Inhalation, Ingestion of soil)
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Product Registration
(Historical Use)

Risk Factors Benefit Factors

Efficacy for Weed Control Availability of Safer Alternatives

Benefit & Alternatives Assessment

Human Health Data
(Carcinogenicity, Acute Toxicity)

Environmental Fate Data
(Persistence, Leaching)

| EPA Speqal Review Initiated (1978)

SR R 1 of Arsenic as Carcinogen'

Risk Assessment

Conclusion:
Risks Outweigh Benefits

Regulatory Action:
Registration Cancellation (1988)

Click to download full resolution via product page

Caption: EPA's risk/benefit analysis leading to cancellation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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